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Compound of Interest

Compound Name: 4-Cyano-3-nitrobenzoic acid

Cat. No.: B183318

Essential Safety and Handling Guide for 4-
Cyano-3-nitrobenzoic Acid

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with 4-Cyano-3-nitrobenzoic acid. Adherence to these procedures is
vital for ensuring personal safety and minimizing environmental impact.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-Cyano-3-nitrobenzoic acid is
presented below.

Property Value Source
CAS Number 153775-42-9 [11[2]
Molecular Formula CsHaN204 [1][2]
Molecular Weight 192.13 g/mol [1112]
Appearance Solid

Room temperature, in a dry,
Storage Temperature )
well-ventilated place
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Hazard Identification and Personal Protective
Equipment (PPE)

4-Cyano-3-nitrobenzoic acid is classified with the following hazards:
o Harmful if swallowed, in contact with skin, or if inhaled.[3]

o Causes skin irritation.[3]

o Causes serious eye irritation.[3]

Due to the presence of both a cyanide group and a nitrated aromatic acid structure, stringent
PPE protocols are mandatory.
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PPE Category

Specification

Rationale

Hand Protection

Double gloving with nitrile

gloves.[4]

Nitrile gloves offer good
resistance to weak acids and
acetonitrile.[5][6][71[8]1[9]
Double gloving provides an
additional layer of protection
against potential tears or rapid

permeation.

Eye Protection

Chemical safety goggles
conforming to ANSI Z87.1 or
EN 166 standards.[10][11]

Protects against splashes and
dust, preventing serious eye

irritation.

Respiratory Protection

A NIOSH-approved half-mask
or full-face respirator with
organic vapor/acid gas
cartridges and P100
particulate filters (e.g., 3M
60923 or equivalent).[12][13]
[14]

Required when handling the
powder outside of a certified
chemical fume hood to prevent

inhalation of harmful dust.

Skin and Body Protection

A buttoned lab coat, long
pants, and closed-toe shoes.
[10] An apron may be required

for larger quantities.

To prevent skin contact with

the chemical.

Operational Plan: Step-by-Step Handling

Procedures

o Work Area: All handling of 4-Cyano-3-nitrobenzoic acid solid and its solutions should be

conducted within a certified chemical fume hood to minimize inhalation exposure.

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[13]

o Spill Kit: A spill kit containing appropriate materials for acid and cyanide spills must be

available. This includes sodium bicarbonate for acid neutralization, and a pH 10 buffer
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solution and 10% bleach solution for cyanide decontamination.[4]
Don PPE: Before handling, put on all required PPE as specified in the table above.

Weighing: When weighing the solid, do so in the fume hood on a tared weigh boat. Avoid
creating dust.

Dissolving: If preparing a solution, add the solid slowly to the solvent in a flask or beaker with
stirring to prevent splashing.

Glassware and Equipment: All contaminated glassware and equipment should be
decontaminated within the fume hood. First, rinse with a pH 10 buffer solution, followed by a
freshly prepared 10% bleach solution.[4] Collect all rinsates as hazardous waste.

Work Surfaces: Wipe down the work surface in the fume hood with a pH 10 buffer solution,
followed by a 10% bleach solution, and then water. Dispose of all wipes as solid hazardous
waste.[4]

Glove Removal: Remove the outer pair of gloves first, followed by the inner pair, without
touching the outside of the gloves with bare skin.

Hand Washing: Wash hands thoroughly with soap and water after handling is complete.[11]

Emergency Procedures
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Emergency Situation

Action

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes in a
safety shower.[4] Remove contaminated

clothing. Seek immediate medical attention.

Eye Contact

Immediately flush eyes with water for at least 15
minutes at an eyewash station, holding the
eyelids open.[4] Seek immediate medical

attention.

Move the affected person to fresh air. If

breathing is difficult, administer oxygen. Do not

Inhalation perform mouth-to-mouth resuscitation to avoid
exposing the rescuer.[4] Seek immediate
medical attention.

) Do not induce vomiting. Rinse mouth with water.

Ingestion

Seek immediate medical attention.[1]

Small Spill (in fume hood)

1. Restrict access to the area. 2. Wearing
appropriate PPE, cover the spill with sodium
bicarbonate to neutralize the acid.[10] 3.
Carefully sweep the neutralized solid into a
designated hazardous waste container. 4.
Decontaminate the spill area with a pH 10 buffer

solution followed by a 10% bleach solution.[4]

Large Spill (outside fume hood)

1. Evacuate the laboratory immediately and alert
others in the vicinity.[4] 2. Call emergency
services. 3. Prevent entry to the contaminated

area.

Disposal Plan

All waste containing 4-Cyano-3-nitrobenzoic acid must be treated as hazardous waste.

e Solid Waste: This includes contaminated gloves, wipes, weigh boats, and any unreacted

chemical.[4] Collect in a clearly labeled, sealed, and durable container designated for
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"Cyanide-Containing Solid Waste."

» Liquid Waste: This includes all solutions and rinsates from decontamination. Collect in a
clearly labeled, sealed, and compatible container designated for "Cyanide-Containing Liquid
Waste." Do not mix with acidic waste streams to prevent the generation of hydrogen cyanide
gas.[15]

e Sharps Waste: Contaminated needles, syringes, or broken glassware should be placed in a
designated sharps container for hazardous waste.

o Storage: Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials, particularly acids.[15]

o Disposal Request: Arrange for the disposal of hazardous waste through your institution's
environmental health and safety office. Ensure all containers are properly labeled according
to regulatory requirements.[4]

Workflow for Safe Handling of 4-Cyano-3-
hitrobenzoic Acid
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Caption: Workflow for handling 4-Cyano-3-nitrobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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